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Executive Summary

5-Bromo-4-fluoro-2-methylpyridine (CAS: 1211532-14-7) is a high-value heterocyclic
building block used extensively in the optimization of pharmaceutical leads, particularly for
kinase inhibitors and GPCR modulators.[1][2] Its utility stems from its orthogonal reactivity
profile: the C4-fluorine atom serves as a highly activated site for nucleophilic aromatic
substitution (SNAr), while the C5-bromine atom provides a reliable handle for palladium-
catalyzed cross-coupling. The C2-methyl group offers a third vector for lateral functionalization,
though it requires careful kinetic control to avoid competing halogen exchange.

This guide details the physicochemical properties, synthetic accessibility, and validated
experimental protocols for leveraging this scaffold in drug discovery.[3]

Part 1: Chemical Profile & Structural Analysis
Physicochemical Properties
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Property Data Note
5-Bromo-4-fluoro-2-
IUPAC Name o
methylpyridine
Primary identifier for
CAS Number 1211532-14-7
procurement.[1][2][4]
Molecular Formula CeHsBrFN
Molecular Weight 190.01 g/mol
Varies by purity/batch; typicall
Physical State Low-melting solid or liquid yP y ) ypieaty
handled as a liquid.
Solubility DCM, THF, EtOAc, DMSO Low solubility in water.
o Reduced basicity due to EWG
pKa (Calc) ~2.5 (Pyridine N)

(F, Br).

Electronic Structure & Reactivity Logic

The reactivity of this molecule is dictated by the interplay between the pyridine nitrogen and the
halogen substituents.

e C4-Fluoro (The Electrophile): Positioned para to the pyridine nitrogen, the C4 carbon is
highly electron-deficient. The high electronegativity of fluorine, combined with the inductive
withdrawal of the adjacent bromine and the resonance withdrawal of the nitrogen, makes this
site exceptionally reactive toward SNAr.

e C5-Bromo (The Coupling Handle): Located at the meta position relative to nitrogen, the C-Br
bond is less activated for SNAr but ideal for oxidative addition by Pd(0) species.

e C2-Methyl (The Lateral Vector): The protons on the methyl group are acidic (pKa ~29) due to
stabilization of the resulting carbanion by the electron-deficient ring. However, deprotonation
competes with Lithium-Halogen exchange at C5.

Part 2: Synthetic Accessibility
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While commercially available, understanding the synthesis aids in troubleshooting impurity
profiles. The most robust route typically involves the Balz-Schiemann transformation or direct
bromination of a fluoro-picoline precursor.

Retro-Synthetic Analysis

e Precursor: 2-Amino-5-bromo-4-methylpyridine (via diazotization/fluorination) - Less common
due to isomer issues.

o Preferred Industrial Route: Functionalization of 4-fluoro-2-methylpyridine.

o Step 1: Bromination.[2][3][4][5][6][7] Electrophilic aromatic substitution (EAS) on pyridine is
difficult but directed to C3/C5. The presence of the activating methyl group at C2 and the
directing effect of fluorine directs bromination to C5.

Part 3: Chemo- & Regioselective Reactivity
Protocols

Scenario A: Nucleophilic Aromatic Substitution (SNAr)
atC4

Objective: Selective displacement of Fluorine by amines, alkoxides, or thiols without affecting
the Bromine.

Mechanism: The reaction proceeds via a Meisenheimer-like intermediate.[3] The transition
state is stabilized by the ability of the pyridine nitrogen to accept electron density.

Protocol: Displacement with a Secondary Amine (e.g., Morpholine)

Setup: Charge a reaction vial with 5-Bromo-4-fluoro-2-methylpyridine (1.0 equiv).

Solvent: Add anhydrous DMSO or DMF (0.5 M concentration). Note: Protic solvents can
retard the reaction rate.

Base: Add K2COs (2.0 equiv) or DIPEA (1.5 equiv).

Nucleophile: Add the amine (1.1 equiv).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.aablocks.com/prods/mf/C?page=4389
https://pdf.benchchem.com/3032/Application_Notes_and_Protocols_Nucleophilic_Aromatic_Substitution_on_2_Bromo_4_fluoro_5_methylpyridine.pdf
https://www.sapphirebioscience.com/search?q=*%3A*&fq=category%3AChemicals&start=261600
https://pdf.benchchem.com/3032/In_Depth_Technical_Guide_2_Bromo_4_fluoro_5_methylpyridine.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8098683/
https://www.ocf.berkeley.edu/~jmlvll/lab-reports/suzuki/suzuki.pdf
https://pdf.benchchem.com/3032/Application_Notes_and_Protocols_Nucleophilic_Aromatic_Substitution_on_2_Bromo_4_fluoro_5_methylpyridine.pdf
https://www.benchchem.com/product/b1142573/docs?utm_src=pdf-body#in-depth-technical-guide-5-bromo-4-fluoro-2-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Conditions: Heat to 60—-80 °C for 2—4 hours. Monitor by LCMS.[3]

o Observation: Conversion is usually clean. The F is a superior leaving group to Br in SNAr
due to the high electronegativity stabilizing the transition state (Element Effect).

o Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine to remove
DMSO.

Scenario B: Palladium-Catalyzed Cross-Coupling at C5

Objective: Suzuki-Miyaura coupling to install an aryl or heteroaryl group.

Challenge: Preventing oxidative addition into the C-F bond (rare but possible with specialized
ligands) and avoiding protodebromination.

Protocol: Suzuki Coupling with Phenylboronic Acid

Catalyst System: Pd(dppf)Cl2-DCM (3-5 mol%) is robust. For sterically hindered substrates,
switch to Pdzdbas/XPhos.

e Solvent: 1,4-Dioxane/Water (4:1 ratio).[8]
e Base: Cs2C0s (2.5 equiv) or KsPOa (3.0 equiv).

e Procedure:

o

Degas solvents with N2 or Ar for 15 minutes (Critical to prevent homocoupling).

[¢]

Combine halide (1.0 equiv), boronic acid (1.2 equiv), and base.

[¢]

Add catalyst last under inert atmosphere.

Heat to 90 °C for 4—-12 hours.

[e]

« Purification: Filter through Celite. Silica gel chromatography.

Scenario C: Lateral Functionalization (The Danger Zone)

Objective: Deprotonation of C2-Methyl to react with electrophiles (aldehydes, alkyl halides).
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Risk: Treatment with n-BuLi causes rapid Lithium-Halogen Exchange at C5-Br rather than
deprotonation at C2-Me.

Expert Insight:
e Do NOT use n-BuLi if you want to keep the Bromine.

e Solution: Use LDA (Lithium Diisopropylamide) at -78 °C. LDA is bulky and less nucleophilic,
favoring proton abstraction over halogen exchange. However, even with LDA, "Halogen
Dance" (migration of the Br) can occur if the temperature rises above -60 °C.

o Alternative: Perform the C5-coupling first, removing the bromine, then perform the C2-
lithiation.

Part 4: Visualizing the Reactivity Landscape

The following diagram illustrates the divergent synthetic pathways available from the core

scaffold.
S_NAr (C4)
Amine, K2CO3, DMSO, 80°C i
(Fast, Selective) 4-Amino-5-bromo-
2-methylpyridine
Suzuki (C5)
Ar-B(OH)2, Pd(dppf)CI2 4-Fluoro-5-aryl-
(Retains C4-F) 2-methylpyridine
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(CAS: 1211532-14-7) LDA, -78°C, Electrophile
(Strict Temp Control) 5-Bromo-4-fluoro-
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n-BuLi
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: 4-Fluoro-2-methyl-

|
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Figure 1: Divergent reactivity map. Green paths indicate high-fidelity transformations; red paths

require strict kinetic control.
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Part 5: Strategic Workflow for Drug Design

When building a library based on this scaffold, the Order of Operations is critical.

Start: 5-Bromo-4-fluoro-2-methylpyridine

Target Structure Requirement

Need C4-Amine/Ether \Need C2-Extension

Path A: Core Modification Path B: Side-Chain Extension

: :

1.S NAratC4 1. Suzuki Coupling at C5
(Install Polar Group) (Remove Bromine Handle)
2. Suzuki Coupling at C5 2. Lateral Lithiation at C2
(Install Hydrophobic Tail) (Extend Carbon Chain)
v

while C5-Br is present unless necessary.

Critical: Do not attempt C2-Lithiation T

Click to download full resolution via product page

Figure 2: Decision tree for synthetic planning to maximize yield and minimize side reactions.

Part 6: Safety & Handling

e Hazards: Irritant to eyes, respiratory system, and skin. Potential sensitizer.
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o Storage: Store under inert gas (Nitrogen/Argon) at 2—8 °C. The benzylic methyl group is
susceptible to slow oxidation over time if exposed to air.

o Spill Cleanup: Absorb with inert material (vermiculite/sand). Do not allow to enter drains due
to aquatic toxicity of halogenated pyridines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-Depth Technical Guide: 5-Bromo-4-fluoro-2-
methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142573/docs#in-depth-technical-guide-5-bromo-4-
fluoro-2-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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